Cas no 131988-01-7 (4-Pyridin-3-yl-1,2,5-oxadiazol-3-amine)

• Product Name: 4-Pyridin-3-yl-1,2,5-oxadiazol-3-amine
• CAS No: 131988-01-7
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD00106416
• CID: 1071073
• PubChem ID: 1415523
• Update Time: 2025-04-20

4-Pyridin-3-yl-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridin-3-yl-1,2,5-oxadiazol-3-amine
• 008184
• 3-(3-amino-1,2,5-oxadiazol-4-yl)pyridine
• 3-(4-amino-1,2,5-oxadiazol-3-yl)pyridine
• 3-amino-4-(pyridin-3-yl)-furazan
• 4-(3-pyridyl)-1,2,5-oxadiazole-3-ylamine
• 4-(pyridin-3-yl)-1,2,5-oxadiazol-3-amine
• AC1LR0KT
• CCG-1693
• Oprea1_778053
• SBB002779
• STK352011
• SureCN7615873
• ZERO
• [4-(3-pyridyl)furazan-3-yl]amine
• 1,2,5-oxadiazol-3-amine, 4-(3-pyridinyl)-
• CS-0215274
• LS-03549
• AKOS005167967
• MFCD00106416
• DTXSID30362840
• PPUBDHWJUIFECR-UHFFFAOYSA-N
• 131988-01-7
• EN300-231511
• ALBB-010471
• 4-(3-Pyridyl)-1,2,5-oxadiazol-3-amine
• 4-amino-3-(3-pyridyl)furazan
• SCHEMBL7615873

• MDL： MFCD00106416
• Inchi： 1S/C7H6N4O/c8-7-6(10-12-11-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
• InChI Key： PPUBDHWJUIFECR-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2C=NC=CC=2)=N1)N

Computed Properties

• Exact Mass: 162.05428
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives